JNJ-5207852

• CAS: 398473-34-2
• Synonyms: 1-(4-(3-piperidin-1-yl-propoxy)-benzyl)piperidine; 1-(4-(3-piperidin-1-ylpropoxy)benzyl)piperidine; JNJ-5207852
• Molecular Formula: C20H32N2O
• Molecular Weight: 316.5 g/mol
• SMILES: C1CCN(CC1)CCCOC2=CC=C(C=C2)CN3CCCCC3
• InChI: InChI=1S/C20H32N2O/c1-3-12-21(13-4-1)16-7-17-23-20-10-8-19(9-11-20)18-22-14-5-2-6-15-22/h8-11H,1-7,12-18H2
• InChIKey: PTKHFRNHJULJKT-UHFFFAOYSA-N
• Appearance: Assay:≥98%A solution in ethanol
• Solubility: 44.7 [ug/mL] (The mean of the results at pH 7.4)

JNJ-5207852 (1-[4-(3-piperidin-1-yl-propoxy)-benzyl]-piperidine) is a non-imidazole, diamine-based histamine H3 receptor antagonist/inverse agonist. The compound exhibits high binding affinity at the human H3 receptor (pKi = 9.24, Ki ≈ 0.58 nM) and rat H3 receptor (pKi = 8.9, Ki ≈ 1.26 nM).

JNJ-5207852 (CAS 398473-34-2): High-Affinity Non-Imidazole Histamine H3 Receptor Antagonist for Preclinical Sleep and Wakefulness Research

JNJ-5207852 (1-[4-(3-piperidin-1-yl-propoxy)-benzyl]-piperidine) is a non-imidazole, diamine-based histamine H3 receptor antagonist/inverse agonist. The compound exhibits high binding affinity at the human H3 receptor (pKi = 9.24, Ki ≈ 0.58 nM) and rat H3 receptor (pKi = 8.9, Ki ≈ 1.26 nM) [1]. Developed via pharmacophore-guided design, JNJ-5207852 demonstrates extensive brain penetration following subcutaneous or oral administration and produces robust wake-promoting effects in rodent models without inducing hyperlocomotion or rebound hypersomnolence [2][3]. The compound serves as both a pharmacological tool for H3 receptor mechanism studies and a reference ligand for evaluating novel H3-targeted candidates [4].

Non-imidazole diamine-based H3 receptor antagonist/inverse agonist scaffold

High-affinity binding fit for H3 receptor mechanism and target-engagement studies

CNS-penetrant tool compound for sleep-wake cycle research models

• [1] Barbier AJ, Berridge C, Dugovic C, Laposky AD, Wilson SJ, Boggs J, Aluisio L, Lord B, Mazur C, Pudiak CM, Langlois X, Xiao W, Apodaca R, Carruthers NI, Lovenberg TW. Acute wake-promoting actions of JNJ-5207852, a novel, diamine-based H3 antagonist. Br J Pharmacol. 2004 Nov;143(5):649-61. View Source
• [2] Bonaventure P, Letavic M, Dugovic C, Wilson S, Aluisio L, Pudiak C, Lord B, Mazur C, Kamme F, Nishino S, Carruthers N, Lovenberg T. Histamine H3 receptor antagonists: From target identification to drug leads. Biochem Pharmacol. 2007 Apr 15;73(8):1084-96. View Source
• [3] NCATS Inxight Drugs. JNJ-5207852. U.S. Department of Health and Human Services. View Source
• [4] Apodaca R, Dvorak CA, Xiao W, Barbier AJ, Boggs JD, Wilson SJ, Lovenberg TW, Carruthers NI. A new class of diamine-based human histamine H3 receptor ligands: 4-(aminoalkoxy)-benzylamines. J Med Chem. 2003;46:3938-3944. View Source

Why JNJ-5207852 Cannot Be Directly Substituted with Generic H3 Receptor Antagonists in Preclinical Research Protocols

Histamine H3 receptor antagonists constitute a chemically and pharmacologically heterogeneous class with marked divergence in receptor binding kinetics, sigma-1 receptor cross-reactivity, and species-dependent affinity profiles. JNJ-5207852 exhibits a slow dissociation rate from the H3 receptor that contrasts with the rapid dissociation kinetics of pitolisant and ABT-239 [1]. Critically, JNJ-5207852 demonstrates negligible sigma-1 receptor affinity, whereas clinically evaluated comparators including pitolisant, ABT-239, and PF-3654746 display appreciable sigma-1 binding that may confound interpretation of H3-mediated effects [1]. Additionally, species-specific H3 receptor pharmacology produces substantial affinity variations across compounds; thioperamide shows a 14.5-fold difference in Ki between rat (4 nM) and human (58 nM) H3 receptors [2], while JNJ-5207852 maintains consistent high-affinity binding across both species [3]. These multidimensional pharmacological differences preclude simple interchangeability and necessitate compound-specific validation for research applications.

JNJ-5207852

Pitolisant, ABT-239

Slow receptor dissociation kinetics vs. rapid dissociation may shift pharmacodynamic time-course interpretation

JNJ-5207852

Pitolisant, ABT-239, PF-3654746

Negligible sigma-1 receptor binding avoids off-target confound; comparator sigma-1 affinity may complicate H3-mediated endpoint attribution

JNJ-5207852

Thioperamide

Consistent high-affinity binding across human and rat H3 receptors; species-dependent affinity variation in thioperamide may limit cross-species data transfer

• [1] Riddy DM, Cook AE, Shackleford DM, Pierce TL, Mocaer E, Mouledous L, Charman WN, Sexton PM, Christopoulos A, Langmead CJ. Drug-receptor kinetics and sigma-1 receptor affinity differentiate clinically evaluated histamine H3 receptor antagonists. Neuropharmacology. 2019 Jan;144:244-255. View Source
• [2] Lovenberg TW, Roland BL, Wilson SJ, Jiang X, Pyati J, Huvar A, Jackson MR, Erlander MG. Cloning of rat histamine H3 receptor reveals distinct species pharmacological profiles. J Pharmacol Exp Ther. 1999;289(3):771-780. View Source
• [3] Barbier AJ, Berridge C, Dugovic C, Laposky AD, Wilson SJ, Boggs J, Aluisio L, Lord B, Mazur C, Pudiak CM, Langlois X, Xiao W, Apodaca R, Carruthers NI, Lovenberg TW. Acute wake-promoting actions of JNJ-5207852, a novel, diamine-based H3 antagonist. Br J Pharmacol. 2004 Nov;143(5):649-61. View Source

JNJ-5207852: Quantitative Comparative Pharmacology Evidence for Preclinical H3 Receptor Antagonist Selection

Human H3 Receptor Binding Affinity of JNJ-5207852 Compared to Reference H3 Antagonists

JNJ-5207852 binds to human recombinant H3 receptors with a pKi of 9.24 (Ki ≈ 0.58 nM), demonstrating subnanomolar affinity. While pitolisant (pKi ≈ 9.8, Ki = 0.16 nM) and GSK189254 (pKi = 9.59-9.90, Ki = 0.1-0.26 nM) exhibit numerically higher affinity [1][2], JNJ-5207852 exceeds the affinity of the reference antagonist thioperamide by approximately 100-fold (Ki = 58 nM for thioperamide at human H3 receptor) and surpasses ABT-239 (functional pKb = 7.9-9.0 in cAMP and GTPγS assays) [3][4]. The compound maintains this high affinity across species, with rat H3 receptor pKi = 8.9 (Ki ≈ 1.26 nM) [5].

Human H3 Receptor Affinity

Reported

pKi = 9.24 (Ki ≈ 0.58 nM) for human H3; approximately 100-fold higher affinity than thioperamide (Ki = 58 nM)

Supports H3 receptor binding assay fit and comparator screening context

Radioligand competition binding, recombinant human receptor

Evidence Dimension	Human H3 receptor binding affinity (pKi/Ki)
Target Compound Data	pKi = 9.24; Ki ≈ 0.58 nM
Comparator Or Baseline	Pitolisant: Ki = 0.16 nM (pKi ≈ 9.8); GSK189254: pKi = 9.59-9.90 (Ki ≈ 0.1-0.26 nM); Thioperamide: Ki = 58 nM (human); ABT-239: pKb = 7.9-9.0 (functional)
Quantified Difference	100-fold higher affinity than thioperamide; approximately 3- to 6-fold lower affinity than pitolisant and GSK189254
Conditions	Radioligand competition binding; recombinant human H3 receptor expressed in HEK293 or similar cell lines; [3H]-N-α-methylhistamine or [125I]iodoproxyfan as radioligand

Why This Matters

Subnanomolar human H3 receptor affinity validates JNJ-5207852 as a reference-standard H3 antagonist suitable for in vitro assays requiring potent target engagement, while its affinity positioning relative to clinical candidates enables its use as a comparator ligand in novel compound screening campaigns.

• [1] Barbier AJ, Berridge C, Dugovic C, Laposky AD, Wilson SJ, Boggs J, Aluisio L, Lord B, Mazur C, Pudiak CM, Langlois X, Xiao W, Apodaca R, Carruthers NI, Lovenberg TW. Acute wake-promoting actions of JNJ-5207852, a novel, diamine-based H3 antagonist. Br J Pharmacol. 2004 Nov;143(5):649-61. View Source
• [2] Ligneau X, Perrin D, Landais L, Camelin JC, Calmels TP, Berrebi-Bertrand I, Lecomte JM, Parmentier R, Anaclet C, Lin JS, Bertaina-Anglade V, la Rochelle CD, d'Aniello F, Rouleau A, Gbahou F, Arrang JM, Ganellin CR, Stark H, Schunack W, Schwartz JC. BF2.649, a non-imidazole inverse agonist/antagonist at the human histamine H3 receptor: Preclinical pharmacology. J Pharmacol Exp Ther. 2007;320(1):365-375. View Source
• [3] Medhurst AD, Atkins AR, Beresford IJ, Brackenborough K, Briggs MA, Calver AR, Cilia J, Cluderay JE, Crook B, Davis JB, Davis RK, Dean AW, Di Daniel E, Duckworth M, Forbes IT, Hagan JJ, Jeffrey P, Kerby J, Kettleborough C, King C, Kulagowski JJ, Mitchell WL, Murkitt G, Paton K, Roberts C, Seymour Z, Sher E, Stean TO, Taylor S, Upton N, Watson JM, Wilson D, Wilson F, Wood MD. GSK189254, a novel H3 receptor antagonist that binds to histamine H3 receptors in Alzheimer's disease brain and improves cognitive performance in preclinical models. J Pharmacol Exp Ther. 2007;321(3):1032-1045. View Source
• [4] Esbenshade TA, Fox GB, Krueger KM, Baranowski JL, Miller TR, Kang CH, Denny LI, Witte DG, Yao BB, Pan JB, Faghih R, Bennani YL, Williams M, Hancock AA. Pharmacological properties of ABT-239: I. Potent and selective histamine H3 receptor antagonist with drug-like properties. J Pharmacol Exp Ther. 2005;313(1):165-175. View Source
• [5] Lovenberg TW, Roland BL, Wilson SJ, Jiang X, Pyati J, Huvar A, Jackson MR, Erlander MG. Cloning of rat histamine H3 receptor reveals distinct species pharmacological profiles. J Pharmacol Exp Ther. 1999;289(3):771-780. View Source

Selectivity Profile: JNJ-5207852 Demonstrates Absence of Sigma-1 Receptor Binding in Direct Contrast to Pitolisant and ABT-239

In a comparative pharmacology study of six clinically evaluated histamine H3 receptor antagonists, JNJ-5207852 displayed high histamine H3 receptor selectivity with no appreciable sigma-1 receptor affinity. In direct contrast, pitolisant, ABT-239, and PF-3654746 all demonstrated measurable sigma-1 receptor binding, with pitolisant and ABT-239 exhibiting similar affinities for H3 and sigma-1 receptors [1]. This differentiation carries functional implications: at pro-cognitive doses in rodent models, certain H3 antagonists may achieve sigma-1 receptor occupancy sufficient to contribute to observed behavioral effects, confounding the interpretation of H3-mediated mechanisms [1].

Sigma-1 Selectivity

Head-to-head

No measurable sigma-1 receptor binding; pitolisant, ABT-239, PF-3654746 show appreciable sigma-1 affinity

Enables H3-mediated endpoint interpretation without sigma-1 confound

Direct comparative radioligand binding study

Evidence Dimension	Sigma-1 receptor binding affinity / H3-sigma-1 selectivity ratio
Target Compound Data	Negligible sigma-1 receptor affinity; high H3/sigma-1 selectivity ratio
Comparator Or Baseline	Pitolisant: Appreciable sigma-1 affinity with similar H3 and sigma-1 binding; ABT-239: Similar H3 and sigma-1 receptor affinity; PF-3654746: Appreciable sigma-1 affinity
Quantified Difference	Qualitative differentiation: JNJ-5207852 demonstrates no measurable sigma-1 binding while pitolisant and ABT-239 exhibit comparable H3 and sigma-1 affinities
Conditions	Radioligand binding assays using recombinant human receptors; mouse brain homogenate binding; in vivo receptor occupancy studies in mouse

Why This Matters

For researchers investigating pure H3 receptor pharmacology without sigma-1-mediated confounding effects, JNJ-5207852 provides a cleaner pharmacological tool than pitolisant or ABT-239. Procurement decisions for mechanistic studies should prioritize JNJ-5207852 when sigma-1 receptor engagement would complicate data interpretation.

• [1] Riddy DM, Cook AE, Shackleford DM, Pierce TL, Mocaer E, Mouledous L, Charman WN, Sexton PM, Christopoulos A, Langmead CJ. Drug-receptor kinetics and sigma-1 receptor affinity differentiate clinically evaluated histamine H3 receptor antagonists. Neuropharmacology. 2019 Jan;144:244-255. View Source

Brain Penetration and CNS Target Engagement: Ex Vivo Autoradiography Quantification of JNJ-5207852

JNJ-5207852 demonstrates quantifiable, dose-dependent brain penetration following subcutaneous administration in mice, with an ex vivo autoradiography ED50 of 0.13 mg/kg for displacing [3H]-JNJ-5207852 binding in brain tissue [1]. This represents a low-dose threshold for achieving measurable CNS H3 receptor occupancy. In vitro autoradiography with [3H]-JNJ-5207852 confirms a binding pattern identical to [3H]-R-α-methylhistamine, with high specific binding in cortex, striatum, and hypothalamus, and complete absence of specific binding in H3 receptor knockout mouse brains, validating target-specific CNS engagement [1][2].

Brain Target Engagement

Head-to-head

Ex vivo autoradiography ED50 = 0.13 mg/kg s.c. in mice for [3H]-JNJ-5207852 displacement

Quantified low-dose CNS occupancy supports dose-response study design

Binding absent in H3 knockout mice; cortex, striatum, hypothalamus engagement

Evidence Dimension	In vivo brain H3 receptor occupancy / ex vivo binding displacement
Target Compound Data	ED50 = 0.13 mg/kg s.c. in mice for ex vivo autoradiography binding displacement
Comparator Or Baseline	Class-level reference: Many H3 antagonists require higher doses for comparable CNS occupancy; H3 knockout mice show zero specific binding (specificity control)
Quantified Difference	ED50 of 0.13 mg/kg indicates potent CNS target engagement at low systemic doses
Conditions	Ex vivo autoradiography in mice following subcutaneous administration; [3H]-JNJ-5207852 as radioligand; brain slice binding in wild-type versus H3 receptor knockout mice

Why This Matters

Quantified low-dose CNS target engagement (ED50 = 0.13 mg/kg) enables researchers to design in vivo studies with confidence in achieving meaningful brain H3 receptor occupancy while minimizing potential off-target effects associated with higher dosing. This data supports procurement for studies requiring robust CNS pharmacology with defined exposure-occupancy relationships.

• [1] Barbier AJ, Berridge C, Dugovic C, Laposky AD, Wilson SJ, Boggs J, Aluisio L, Lord B, Mazur C, Pudiak CM, Langlois X, Xiao W, Apodaca R, Carruthers NI, Lovenberg TW. Acute wake-promoting actions of JNJ-5207852, a novel, diamine-based H3 antagonist. Br J Pharmacol. 2004 Nov;143(5):649-61. View Source
• [2] Toyota H, Dugovic C, Kato M, Nishi N, Lovenberg TW, Barbier AJ. In vitro autoradiographic localization of histamine H3 receptors in mouse brain using [3H]-JNJ-5207852, a novel non-imidazole H3 antagonist. Eur J Neurosci. 2002;16:1050-1058. View Source

Slow H3 Receptor Dissociation Kinetics of JNJ-5207852 Versus Rapid Dissociators Pitolisant and ABT-239

Drug-receptor dissociation kinetics differentiate JNJ-5207852 from several clinically evaluated H3 antagonists. In direct comparative kinetic studies, JNJ-5207852 exhibits slow dissociation from the histamine H3 receptor, contrasting with the rapid dissociation profiles of pitolisant, ABT-239, and S 38093-2 [1]. GSK189254 and PF-3654746 similarly display slow dissociation kinetics, placing JNJ-5207852 in the slow-dissociating subclass of H3 antagonists [1]. The functional consequence of slower receptor dissociation (longer residence time) may include prolonged duration of pharmacological effect that extends beyond plasma clearance, a property relevant for interpreting time-course studies.

Receptor Dissociation Kinetics

Head-to-head

Slow dissociation from H3 receptor; classified with GSK189254 and PF-3654746; pitolisant and ABT-239 show rapid dissociation

Sustained receptor blockade may influence pharmacodynamic time-course endpoints

Kinetic binding studies, recombinant human H3 receptor

Evidence Dimension	H3 receptor dissociation kinetics / residence time
Target Compound Data	Slow dissociation from H3 receptor (classified with GSK189254 and PF-3654746 as slow-dissociating agents)
Comparator Or Baseline	Pitolisant: Rapid dissociation; ABT-239: Rapid dissociation; S 38093-2: Rapid dissociation; GSK189254: Slow dissociation; PF-3654746: Slow dissociation
Quantified Difference	Qualitative classification: slow versus rapid dissociation (residence time measurements available in cited reference)
Conditions	Kinetic binding studies using recombinant human H3 receptor; dissociation rate (koff) measurements via radioligand competition kinetics

Why This Matters

Receptor dissociation kinetics influence the temporal pharmacodynamic profile independent of plasma half-life. Researchers designing time-course experiments should select JNJ-5207852 when sustained H3 receptor antagonism is desired, or choose rapid dissociators like pitolisant for studies requiring more rapidly reversible target engagement.

• [1] Riddy DM, Cook AE, Shackleford DM, Pierce TL, Mocaer E, Mouledous L, Charman WN, Sexton PM, Christopoulos A, Langmead CJ. Drug-receptor kinetics and sigma-1 receptor affinity differentiate clinically evaluated histamine H3 receptor antagonists. Neuropharmacology. 2019 Jan;144:244-255. View Source

Neutral Antagonist Profile of JNJ-5207852: Absence of Body Weight Effects Versus Inverse Agonists in Chronic Dosing

JNJ-5207852 functions as a neutral antagonist at the histamine H3 receptor, a pharmacological distinction from inverse agonists that suppress constitutive H3 receptor activity. In a 4-week daily treatment study, mice administered JNJ-5207852 (10 mg/kg i.p.) showed no change in body weight, a finding that the authors attribute to the compound's neutral antagonist pharmacology [1]. This contrasts with H3 inverse agonists which have been reported to produce body weight changes in preclinical models via modulation of constitutive H3 receptor signaling [1][2].

Chronic Body Weight Effect

Class-level

No body weight change after 4-week daily dosing (10 mg/kg i.p.) in mice; H3 inverse agonists reported to alter body weight

Neutral antagonist profile may avoid body weight confounds in chronic protocol models

Attributed to neutral antagonist pharmacology; class-level inference

Evidence Dimension	Body weight change following chronic administration
Target Compound Data	No change in body weight after 4-week daily treatment (10 mg/kg i.p.) in mice
Comparator Or Baseline	H3 inverse agonists (class-level): Reported to produce body weight changes in preclinical models; specific comparator data not available in cited source
Quantified Difference	Qualitative differentiation: neutral antagonist JNJ-5207852 produces no body weight effect versus reported body weight changes with inverse agonists
Conditions	4-week daily intraperitoneal administration in mice; body weight monitoring; attributed to neutral antagonist pharmacology at H3 receptor

Why This Matters

For researchers conducting chronic dosing studies where metabolic endpoints or body weight are outcome measures, JNJ-5207852's neutral antagonist profile offers a cleaner pharmacological signal than inverse agonists. Procurement should favor JNJ-5207852 for studies requiring H3 receptor blockade without constitutive activity modulation or where body weight stability is critical for experimental interpretation.

• [1] Barbier AJ, Berridge C, Dugovic C, Laposky AD, Wilson SJ, Boggs J, Aluisio L, Lord B, Mazur C, Pudiak CM, Langlois X, Xiao W, Apodaca R, Carruthers NI, Lovenberg TW. Acute wake-promoting actions of JNJ-5207852, a novel, diamine-based H3 antagonist. Br J Pharmacol. 2004 Nov;143(5):649-61. View Source
• [2] Hancock AA, Bennani YL, Bush EN, Esbenshade TA, Faghih R, Fox GB, Jacobson P, Knourek-Segel V, Krueger KM, Nuss ME, Pan JB, Shapiro R, Witte DG, Yao BB. Antiobesity effects of A-331440, a novel non-imidazole histamine H3 receptor antagonist. Eur J Pharmacol. 2004;487(1-3):183-197. View Source

Recommended Preclinical Research Applications for JNJ-5207852 Based on Quantitative Comparative Pharmacology

Mechanistic Studies of Pure H3 Receptor Pharmacology Without Sigma-1 Confounding

JNJ-5207852 is the preferred H3 antagonist for research protocols requiring clean interpretation of H3 receptor-mediated effects without sigma-1 receptor engagement. In direct comparative studies, pitolisant, ABT-239, and PF-3654746 all exhibit appreciable sigma-1 receptor affinity, while JNJ-5207852 demonstrates no measurable sigma-1 binding [1]. For investigators examining H3 receptor function in cognition, sleep-wake regulation, or neurotransmitter release, JNJ-5207852 eliminates the confounding variable of sigma-1 receptor pharmacology that may contribute to behavioral outcomes in comparator compounds [1].

In Vivo Sleep-Wake and Arousal Studies Requiring Quantified CNS Target Engagement

JNJ-5207852 is validated for in vivo sleep-wake research with demonstrated wake-promoting effects in mice and rats at doses of 1-10 mg/kg s.c., increasing time spent awake while decreasing REM sleep and slow-wave sleep [1]. Critically, these effects are absent in H3 receptor knockout mice, confirming on-target pharmacology [1]. The compound achieves quantified CNS target engagement with an ex vivo autoradiography ED50 of 0.13 mg/kg in mice [1], enabling dose-response studies with defined occupancy thresholds. Importantly, JNJ-5207852 does not induce hyperlocomotion or rebound hypersomnolence (slow-wave delta power), distinguishing its wake-promoting profile from classical psychostimulants [1][2].

Chronic Dosing Protocols Where Body Weight Stability Is an Experimental Requirement

For studies involving repeated or chronic compound administration over weeks, JNJ-5207852's neutral antagonist pharmacology offers an advantage over H3 inverse agonists. In a 4-week daily treatment study at 10 mg/kg i.p., mice receiving JNJ-5207852 exhibited no change in body weight [1]. This stability is attributed to the compound's neutral antagonist mechanism, which blocks agonist binding without suppressing constitutive H3 receptor activity [1]. Researchers designing long-term behavioral, metabolic, or disease-model studies should select JNJ-5207852 when body weight changes would confound experimental endpoints or when neutral H3 receptor blockade is mechanistically required.

Reference Standard for H3 Receptor Binding Assays and Novel Compound Screening

With well-characterized binding affinity across human (pKi = 9.24) and rat (pKi = 8.9) H3 receptors and negligible binding to H1, H2, H4 receptors (pKi < 5) and 50 other GPCRs, ion channels, and transporters at 1 μM [1][2], JNJ-5207852 serves as an ideal reference standard for in vitro H3 receptor pharmacology. The compound's comprehensive selectivity profile and validated use as a radioligand ([3H]-JNJ-5207852) [3] support its application as a positive control in novel compound screening campaigns, radioligand competition assays, and functional cAMP or GTPγS binding experiments requiring a potent, selective H3 antagonist benchmark.

Application

Selection Property

Validation Focus

H3 receptor signaling studies without sigma-1 interference

Sigma-1 receptor selectivity profile

H3-mediated endpoint attribution review

Sleep-wake cycle regulation research

CNS target engagement and occupancy profile

Dose-occupancy-response interpretation; absence of rebound hypersomnolence

Chronic dosing protocols requiring metabolic endpoint stability

Neutral antagonist pharmacology

Body weight endpoint monitoring

H3 receptor binding assay standardization and novel ligand screening

Well-characterized selectivity profile and radioligand utility

Reference ligand benchmarking; assay fit validation

• [1] Barbier AJ, Berridge C, Dugovic C, Laposky AD, Wilson SJ, Boggs J, Aluisio L, Lord B, Mazur C, Pudiak CM, Langlois X, Xiao W, Apodaca R, Carruthers NI, Lovenberg TW. Acute wake-promoting actions of JNJ-5207852, a novel, diamine-based H3 antagonist. Br J Pharmacol. 2004 Nov;143(5):649-61. View Source
• [2] Bonaventure P, Letavic M, Dugovic C, Wilson S, Aluisio L, Pudiak C, Lord B, Mazur C, Kamme F, Nishino S, Carruthers N, Lovenberg T. Histamine H3 receptor antagonists: From target identification to drug leads. Biochem Pharmacol. 2007 Apr 15;73(8):1084-96. View Source
• [3] Toyota H, Dugovic C, Kato M, Nishi N, Lovenberg TW, Barbier AJ. In vitro autoradiographic localization of histamine H3 receptors in mouse brain using [3H]-JNJ-5207852, a novel non-imidazole H3 antagonist. Eur J Neurosci. 2002;16:1050-1058. View Source